6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid;hydrochloride

• IUPAC Name: 6-methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H13NO3.ClH/c1-15-8-3-2-7-5-12-6-10(11(13)14)9(7)4-8;/h2-4,10,12H,5-6H2,1H3,(H,13,14);1H
• InChI Key: BPENWQJMPJHETI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(CNCC2C(=O)O)C=C1.Cl
• Molecular Formula: C11H14ClNO3
• Molecular Weight: 243.68 g/mol
• CAS No.: 2253632-30-1

Description

6-Methoxy-1,2,3,4-tetrahydroisoquinoline or its hydrochloride salt is a chemical with limited commercial availability. It is a natural product found in Mammillaria longimamma.

Synthesis Analysis

An improved and practical synthesis of 6-Methoxy-1,2,3,4-tetrahydroisoquinoline from inexpensive 2-(3-methoxyphenyl)ethylamine using a Pictet−Spengler condensation via a novel aminal intermediate has been reported. This synthesis significantly lowers the cost and provides easy access to 6-methoxy-1,2,3,4-tetrahydroisoquinoline or its HCl salt on a large scale.

Physical And Chemical Properties Analysis

The physical and chemical properties of 6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid;hydrochloride include a molecular weight of 163.22 g/mol. Other specific properties are not directly available from the search results.

Scientific Research Applications

Synthesis and Chemical Applications

6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid hydrochloride serves as a key intermediate in the synthesis of enantiopure compounds. For example, it has been used in the efficient synthesis of enantiopure 6-hydroxy-1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid, which is useful in the synthesis of modulators of nuclear receptors, including liver X receptors. This process involves Candida antarctica lipase B-catalyzed dynamic kinetic hydrolysis, achieving good chemical yields and high enantiomeric excess (Forró et al., 2016) Forró, E., Megyesi, R., Paál, T. A., & Fülöp, F. (2016). Tetrahedron-asymmetry.

Biological Activity

Research on derivatives of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acids has indicated their potential physiological roles. Some derivatives have shown transiently increasing effects on the locomotor activity of mice after peripheral injection, suggesting their endogenous presence in rat brains and possible physiological functions (Nakagawa et al., 1996) Nakagawa, H., Nihonmatsu, N., Ohta, S., & Hirobe, M. (1996). Biochemical and biophysical research communications.

Fluorescence and Labeling Applications

The compound and its derivatives exhibit strong fluorescence across a wide pH range, making them suitable for biomedical analysis. For instance, 6-methoxy-4-quinolone, a derivative, has been utilized as a novel fluorophore for the fluorescent labeling of carboxylic acids, demonstrating high stability and strong fluorescence, beneficial for analytical purposes (Hirano et al., 2004) Hirano, J., Hamase, K., Fukuda, H., Tomita, T., & Zaitsu, K. (2004). Journal of chromatography. A.

Complexation Properties

6-Methoxy-1,2,3,4-tetrahydroisoquinoline-4-carboxylic acid hydrochloride has been explored for its complexation properties in the development of water-soluble, optically active cyclophane incorporating a chiral spacer, demonstrating its utility in creating efficient binders of naphthalene derivatives and showing modest chiral recognition capabilities (Georgiadis et al., 1991) Georgiadis, T., Georgiadis, M., & Diederich, F. (1991). Journal of Organic Chemistry.